Cas no 1706454-95-6 (6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine)

• Product Name: 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine
• CAS No: 1706454-95-6
• MF: C₁₃H₁₆N₆
• MW: 256.306341171265
• CID: 5896318
• PubChem ID: 76145081
• Update Time: 2025-05-22

6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• (6-Piperazin-1-yl-pyridazin-3-yl)-pyridin-2-yl-amine
• 3-Pyridazinamine, 6-(1-piperazinyl)-N-2-pyridinyl-
• 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine
• 6-piperazin-1-yl-N-pyridin-2-ylpyridazin-3-amine
• F1912-0089
• AKOS024618771
• 1706454-95-6

• Inchi： 1S/C13H16N6/c1-2-6-15-11(3-1)16-12-4-5-13(18-17-12)19-9-7-14-8-10-19/h1-6,14H,7-10H2,(H,15,16,17)
• InChI Key： NFLQKXPALRVZPE-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=CC=C2)=NN=C(N2CCNCC2)C=C1

Computed Properties

• Exact Mass: 256.14364454g/mol
• Monoisotopic Mass: 256.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: 8.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine

6-(Piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine: A Comprehensive Overview

The compound 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine, identified by the CAS number 1706454-95-6, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyridazine ring substituted with a piperazine group and a pyridine moiety, exhibits intriguing chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The presence of the piperazine group in this compound enhances its pharmacokinetic properties, making it a promising candidate for further exploration in therapeutic development. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to improve solubility and bioavailability, which are critical factors in drug design.

The substitution pattern of this compound is another key aspect that contributes to its potential utility. The pyridine ring attached via an amino group at the 3-position of the pyridazine ring introduces additional electronic effects and hydrogen bonding capabilities. These characteristics can influence the compound's interaction with biological systems, potentially leading to selective binding at specific receptor sites or enzyme active sites.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One common approach involves the use of coupling reactions, such as the Buchwald-Hartwig amination, which allows for the formation of carbon-nitrogen bonds under mild conditions. This method not only ensures high yields but also facilitates the incorporation of functional groups that can be further modified for specific applications.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the molecule plays a significant role in stabilizing certain reactive intermediates. This insight has been instrumental in designing more efficient synthetic pathways and predicting potential reactivity trends.

The biological evaluation of this compound has also been a focal point of recent research efforts. In vitro assays have demonstrated its ability to inhibit key enzymes involved in various disease pathways, such as kinases and proteases. These findings suggest that 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine could serve as a lead compound for developing novel therapeutics targeting conditions like cancer, inflammation, or neurodegenerative diseases.

Additionally, the compound's photophysical properties have been investigated for potential applications in materials science. Its absorption and emission characteristics make it a candidate for use in optoelectronic devices or sensors. Researchers are exploring how modifications to the substituents on the pyridazine ring can further enhance these properties for practical applications.

In conclusion, 6-(piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amino stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial development.